Cas no 1367202-73-0 (4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one
• CAS No: 1367202-73-0
• MF: C₉H₈Cl₂N₂O
• MW: 231.07861995697
• CID: 5833333
• PubChem ID: 129979441
• Update Time: 2025-06-08

4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one
• 1367202-73-0
• EN300-1965096

• Inchi： 1S/C9H8Cl2N2O/c10-7-2-1-6(9(11)13-7)5-3-8(14)12-4-5/h1-2,5H,3-4H2,(H,12,14)
• InChI Key： UADWIZQUWLNMBZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C1CC(NC1)=O

Computed Properties

• Exact Mass: 230.0013683g/mol
• Monoisotopic Mass: 230.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42Ų

Additional information on 4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one (CAS No. 1367202-73-0)

The compound 4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one (CAS No. 1367202-73-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a dichloropyridine moiety fused with a pyrrolidin-2-one ring, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one has surged due to their versatility in medicinal chemistry. This compound’s chlorinated pyridine scaffold is known for enhancing binding affinity and metabolic stability, making it a hotspot for designing novel therapeutics. A trending topic in this context is the role of such intermediates in developing kinase inhibitors, which are pivotal in cancer and autoimmune disease research.

From an industrial perspective, CAS No. 1367202-73-0 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling or nucleophilic substitution, which align with the growing interest in sustainable synthetic methodologies. Environmental concerns have also led to searches for greener alternatives in producing such compounds, emphasizing catalytic efficiency and waste reduction.

Another area of interest is the compound’s potential in agrochemical formulations. The 2,6-dichloropyridine unit is a common motif in pesticides and herbicides, prompting studies on its derivatization for crop protection. This aligns with global discussions on food security and the need for eco-friendly pest control solutions. Researchers are investigating whether 4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one can serve as a precursor for next-generation agrochemicals with lower environmental impact.

Analytical characterization of this compound often involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, which are frequently searched topics among chemists. The precise determination of its stereochemistry and purity is critical for ensuring reproducibility in downstream applications. Notably, the rise of AI-driven drug discovery has sparked debates on how such tools can optimize the design of derivatives based on this scaffold.

In summary, 4-(2,6-dichloropyridin-3-yl)pyrrolidin-2-one represents a nexus of innovation across multiple disciplines. Its relevance to pharmaceutical R&D, agrochemical innovation, and green chemistry underscores its importance in contemporary scientific discourse. As the industry shifts toward precision synthesis and sustainable practices, this compound is poised to remain a focal point for future breakthroughs.